Cas no 175076-90-1 (Monosulfuron Ester)

• Product Name: Monosulfuron Ester
• CAS No: 175076-90-1
• Molecular Formula: C₁₄H₁₄N₄O₅S
• Molecular Weight: 350.34976
• CID: 1360793
• PubChem ID: 10545784

Monosulfuron Ester Properties

Names and Identifiers

• Benzoic acid,2-[[[[(4-methyl-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-, methylester
• CHEMBL1229998
• NK94827
• Benzoic acid, 2-[[[[(4-methyl-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-, methyl ester; Monosulfuron ester; Monosulfuron-methyl; NK 94827
• Methyl 2-{[(4-Methylpyrimidin-2-Yl)carbamoyl]sulfamoyl}benzoate
• 2SM
• BDBM50486243
• DTXSID801337371
• MONOSULFURON ESTER
• 1ST157450
• 175076-90-1
• Q27453236
• Methyl 2-[(4-methylpyrimidin-2-yl)carbamoylsulfamoyl]benzoate
• Monosulfuron-ester
• Monosulfuron-methyl

• InChIKey： VGBNSONMEGTIDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14N4O5S/c1-9-7-8-15-13(16-9)17-14(20)18-24(21,22)11-6-4-3-5-10(11)12(19)23-2/h3-8H,1-2H3,(H2,15,16,17,18,20)
• SMILES： CC1=NC(=NC=C1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC

Computed Properties

• Exact Mass: 350.06862
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 350.06849073g/mol
• Heavy Atom Count: 24
• Complexity: 562
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 127.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas Pyrimidinyl-2-sulfonylureas